Cas no 2138572-48-0 (3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one)

• Product Name: 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one
• CAS No: 2138572-48-0
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6203934
• PubChem ID: 165962288
• Update Time: 2025-07-16

3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one
• EN300-1156864
• 2138572-48-0
• 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one

• Inchi： 1S/C13H22O2/c1-8(2)11-6-5-10(14)7-12(11)13(15)9(3)4/h8-9,11-12H,5-7H2,1-4H3
• InChI Key： JUOVXDCZBWIUPN-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1CC(CCC1C(C)C)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Additional information on 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one

Comprehensive Overview of 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138572-48-0)

In the realm of organic chemistry, 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138572-48-0) stands out as a compound of significant interest due to its unique structural properties and potential applications. This cyclohexanone derivative features a 2-methylpropanoyl group at the 3-position and an isopropyl moiety at the 4-position, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceutical intermediates, flavor and fragrance synthesis, and material science applications.

The compound's CAS number 2138572-48-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its IUPAC name, 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one, reflects its intricate molecular architecture, which has sparked discussions in green chemistry forums about sustainable synthesis routes. With growing demand for bio-based chemicals, this compound's potential as a renewable feedstock derivative aligns with current trends in circular economy initiatives.

Analytical studies highlight the compound's stereochemical complexity, particularly the influence of its chiral centers on reactivity patterns. This characteristic makes it a subject of interest in asymmetric catalysis research, where precise control over molecular configuration is paramount. Recent patent literature reveals innovative applications in high-performance polymers, where its bulky substituents contribute to enhanced thermal stability—a property highly sought after in electronic materials development.

From a spectroscopic characterization perspective, the compound exhibits distinctive NMR signatures due to its sterically hindered environment. These features facilitate its identification in complex mixtures, addressing common challenges in analytical method development. The carbonyl group at position 1 and the ketone functionality present opportunities for diverse chemical transformations, making it a versatile building block in multistep synthesis strategies.

In industrial contexts, the compound's synthetic accessibility from commodity chemicals has attracted attention from process chemists optimizing atom economy. Its boiling point and solubility profile have been carefully documented to support scale-up protocols, with particular emphasis on continuous flow chemistry applications. These developments respond to the pharmaceutical industry's push toward lean manufacturing principles and quality by design approaches.

Emerging research explores the compound's role in supramolecular chemistry, where its conformational flexibility enables unique host-guest interactions. This has implications for molecular recognition systems and sensor technologies—areas experiencing rapid growth due to advancements in nanotechnology. Furthermore, computational studies of its electronic structure contribute valuable data to quantum chemistry databases, supporting machine learning applications in molecular design.

The compound's stability under various pH conditions makes it suitable for formulation science applications, particularly in controlled-release systems. Its lipophilicity parameters have been characterized to support QSAR modeling efforts, reflecting the growing integration of computational chemistry in product development cycles. These attributes position it as a candidate for specialty chemicals with tailored performance characteristics.

Recent innovations in catalytic hydrogenation techniques have improved the efficiency of producing saturated analogs from this compound, expanding its utility in fine chemical production. The structure-activity relationships derived from its derivatives provide insights for medicinal chemistry programs, though its primary use remains in non-therapeutic applications. This distinction is important for regulatory compliance and safety assessment protocols.

From an environmental fate perspective, studies of its biodegradation pathways inform ecological risk assessments, addressing concerns about persistent organic pollutants. The compound's photostability has been evaluated for applications in outdoor materials, demonstrating balanced performance between durability and environmental compatibility. Such studies contribute to the broader conversation about sustainable chemistry practices.

In conclusion, 3-(2-Methylpropanoyl)-4-(propan-2-yl)cyclohexan-1-one (CAS No. 2138572-48-0) represents a multifaceted chemical entity with growing importance across scientific disciplines. Its structural features enable diverse applications while presenting interesting challenges for synthetic methodology development. As research continues to uncover new dimensions of its reactivity and utility, this compound will likely maintain its position as a valuable tool in both academic and industrial settings, particularly in fields prioritizing molecular complexity and functional group diversity.